Cas no 2096338-17-7 (Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-)

• Product Name: Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-
• CAS No: 2096338-17-7
• MF: C₈H₉BClNO₃
• MW: 213.425961256027
• MDL: MFCD22125158
• CID: 5174001
• Update Time: 2025-06-08

Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-
• 2-Chloro-5-(methylcarbamoyl)benzeneboronic acid, 97%,
• (2-Chloro-5-(methylcarbamoyl)phenyl)boronic acid

• MDL： MFCD22125158
• Inchi： 1S/C8H9BClNO3/c1-11-8(12)5-2-3-7(10)6(4-5)9(13)14/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： YTEOTIIPHSQWBH-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(NC)=O)=CC=C1Cl)(O)O

Additional information on Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-

Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- (CAS No. 2096338-17-7): A Versatile Intermediate in Modern Pharmaceutical Chemistry

Boronic acid, specifically the compound B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- (CAS No. 2096338-17-7), represents a critical intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its pivotal role in the synthesis of various therapeutic agents. The molecular structure of this boronic acid derivative incorporates a 2-chloro-5-[(methylamino)carbonyl]phenyl moiety, which endows it with distinct chemical properties that make it invaluable in medicinal chemistry and drug development.

The significance of boronic acids in pharmaceutical applications cannot be overstated. Boronic acids are known for their ability to form reversible covalent bonds with biological molecules, particularly with sugars and amino acids. This property has been leveraged in the development of novel therapeutic strategies, including the creation of protease inhibitors and other enzyme-targeting agents. The compound B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- is no exception and has been utilized in various synthetic pathways to construct complex molecular architectures essential for drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in the area of oncology. Boronic acid derivatives have been extensively studied for their potential as anticancer agents due to their ability to interact with key biological pathways involved in tumor growth and progression. The structural features of B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-, including its chloro and carbonyl substituents, contribute to its reactivity and binding affinity, making it a valuable building block for anticancer drug candidates.

One of the most notable applications of this boronic acid derivative is in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various physiological processes, including inflammation and cell signaling. Inhibiting these enzymes has been shown to be effective in treating a wide range of diseases, including cancer and infectious diseases. The ability of B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- to form stable complexes with proteases has made it a popular choice for developing novel inhibitors.

The chemical synthesis of B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- involves multi-step organic reactions that require precise control over reaction conditions. The chloro-substituted phenyl ring provides a reactive site for further functionalization, while the methylamino carbonyl group enhances solubility and stability. These characteristics make this compound an excellent candidate for further derivatization into more complex pharmacophores.

Recent advancements in computational chemistry have also highlighted the potential of boronic acid derivatives like B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- as lead compounds for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively target specific enzymes by mimicking natural substrates or by inducing conformational changes that inhibit enzymatic activity. These findings have opened new avenues for the development of targeted therapies based on boronic acid chemistry.

The versatility of B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in catalytic processes, where its ability to coordinate with metals makes it useful in cross-coupling reactions and other synthetic transformations. The chloro group on the phenyl ring can be further modified through nucleophilic substitution reactions, allowing for the creation of diverse derivatives with tailored properties.

In conclusion, boronic acid derivatives such as B-[2-chloro-5-[(methylamino)carbonyl]phenyl]- (CAS No. 2096338-17-7) represent a cornerstone of modern pharmaceutical chemistry. Their unique structural features and reactivity make them indispensable tools for drug discovery and development. As research continues to uncover new applications for these compounds, their importance in therapeutic innovation is set to grow even further.